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Compound of Interest

3-Amino-2-bromo-4,6-
Compound Name:
dimethylpyridine

Cat. No.: B033904

Technical Guide: 3-Amino-2-bromo-4,6-
dimethylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the available scientific and technical
data for the compound 3-Amino-2-bromo-4,6-dimethylpyridine (CAS No. 104829-98-3). The
information is intended to support research and development activities by presenting key
chemical properties, a detailed synthesis protocol, and a workflow visualization of its
preparation.

Chemical and Physical Properties

3-Amino-2-bromo-4,6-dimethylpyridine, with the molecular formula C7H9BrNz, is a
substituted pyridine derivative.[1] Its structural and physical characteristics are summarized in
the table below.
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Property Value Source
CAS Number 104829-98-3 [1]
Molecular Formula C7H9BrN2 [1]
Molecular Weight 201.06 g/mol [2]
IUPAC Name 2-b.romo-4,6-dimethy|pyridin-3- 2]
amine
Synonyms 5-Amino-6-bromo-2,4-lutidine Commercially available
Physical State Light yellow solid Synthesis observation
Purity Typically >95% Commercial suppliers[1]

Spectroscopic Data

While several chemical suppliers indicate the availability of spectroscopic data such as *H NMR
and FT-IR for 3-Amino-2-bromo-4,6-dimethylpyridine, publicly accessible, quantitative
spectral data is limited. Researchers requiring detailed spectroscopic characterization are
advised to acquire the compound from a commercial source and perform the analysis, or to
consult the supplementary information of relevant, albeit currently unavailable, research
articles.

Experimental Protocols
Synthesis of 3-Amino-2-bromo-4,6-dimethylpyridine

The following protocol for the synthesis of 3-Amino-2-bromo-4,6-dimethylpyridine is based
on a Hofmann rearrangement of 2-bromo-4,6-dimethylpyridine-3-carboxamide.

Materials:
e 2-bromo-4,6-dimethylpyridine-3-carboxamide
e Sodium hydroxide (NaOH)

e Bromine (Brz)
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Dichloromethane (CH2Clz2)

Saturated brine solution

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Preparation of Sodium Hypobromite Solution: A solution of sodium hydroxide (2.1 g, 52.5
mmol) in water (21 mL) is cooled to -5 °C. Bromine (2.8 g, 17.5 mmol) is added dropwise to
the cold sodium hydroxide solution with stirring.

Hofmann Rearrangement: To the freshly prepared sodium hypobromite solution, 2-bromo-
4,6-dimethylpyridine-3-carboxamide (3.19 g, 14 mmol) is added in one portion. The reaction
mixture is stirred at 0 °C for 1 hour.

Reaction Completion: The reaction mixture is then warmed to 70 °C and stirred for an
additional hour.

Work-up and Extraction: After cooling to room temperature, the mixture is extracted with
dichloromethane. The organic layer is washed with saturated brine and subsequently dried
over anhydrous sodium sulfate.

Purification: The drying agent is removed by filtration, and the filtrate is concentrated under
reduced pressure. The resulting residue is purified by silica gel column chromatography
using a mixture of hexane and ethyl acetate (2:1) as the eluent.

Product Isolation: The fractions containing the desired product are combined and the solvent
is evaporated to yield 3-amino-2-bromo-4,6-dimethylpyridine as a light yellow solid (2.8 g,
100% yield).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b033904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and purification of 3-Amino-2-
bromo-4,6-dimethylpyridine.

Click to download full resolution via product page

Synthesis and Purification Workflow

Biological Activity and Signaling Pathways

A comprehensive search of publicly available scientific literature and databases did not yield
specific information regarding the biological activity or associated signaling pathways for 3-
Amino-2-bromo-4,6-dimethylpyridine. While related aminopyridine and dimethylpyridine
structures have been investigated for various biological activities, including as kinase inhibitors,
data for this specific compound is not available. Further research is required to elucidate its
potential pharmacological profile.

Conclusion

This technical guide summarizes the currently available information on 3-Amino-2-bromo-4,6-
dimethylpyridine. While a detailed synthesis protocol is established, a significant data gap
exists in the public domain regarding its comprehensive spectroscopic characterization and
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biological activity. This presents an opportunity for further research to explore the properties
and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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